3,4-difluoro-N-(4-fluoro-2-methylphenyl)benzenesulfonamide

• IUPAC Name: 3,4-difluoro-N-(4-fluoro-2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H10F3NO2S/c1-8-6-9(14)2-5-13(8)17-20(18,19)10-3-4-11(15)12(16)7-10/h2-7,17H,1H3
• InChI Key: OVMCYKOPOSMIQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NS(=O)(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C13H10F3NO2S
• Molecular Weight: 301.29 g/mol

Description

3,4-difluoro-N-(4-fluoro-2-methylphenyl)benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various domains. This compound is commonly referred to as DFB and is known for its unique properties that make it an ideal candidate for various research studies.

Scientific Research Applications

DFB has been extensively studied for its potential applications in various scientific research domains. One of the most significant applications of DFB is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases. DFB has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase and matrix metalloproteinase, which are involved in various pathological conditions.

Mechanism of Action

The mechanism of action of DFB involves the inhibition of various enzymes by binding to their active sites. DFB has been shown to exhibit a high degree of selectivity towards specific enzymes, making it an ideal candidate for drug development. The binding of DFB to the active site of the enzyme prevents its normal functioning, leading to the inhibition of the enzyme's activity.
Biochemical and Physiological Effects:
DFB has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that DFB inhibits the activity of carbonic anhydrase, which is involved in the regulation of pH in various tissues. In vivo studies have shown that DFB exhibits potent anti-inflammatory activity, making it a potential candidate for the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments, including its high potency, selectivity, and cost-effectiveness. However, DFB has some limitations, including its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

DFB has several potential future directions for research, including its application as a drug candidate for the treatment of various diseases. Further studies are needed to determine the efficacy and safety of DFB as a drug candidate. Additionally, DFB has potential applications in the field of materials science, where it can be used as a building block for the synthesis of novel materials. Overall, DFB has significant potential for various scientific research applications, and further studies are needed to fully explore its potential.

Synthesis Methods

The synthesis method of DFB involves the reaction of 4-fluoro-2-methylbenzenesulfonyl chloride with 3,4-difluoroaniline in the presence of a base. The reaction takes place under controlled conditions, and the resulting product is purified using column chromatography. The yield of the product is typically high, making it a cost-effective synthesis method.